N-benzyl-N-(3,5-dimethylphenyl)formamide

• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• IUPAC Name: N-benzyl-N-(3,5-dimethylphenyl)formamide
• InChI: InChI=1S/C16H17NO/c1-13-8-14(2)10-16(9-13)17(12-18)11-15-6-4-3-5-7-15/h3-10,12H,11H2,1-2H3
• InChI Key: POLXLIQEVDRPKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(CC2=CC=CC=C2)C=O)C

Description

N-benzyl-N-(3,5-dimethylphenyl)formamide is a useful research compound. Its molecular formula is C16H17NO and its molecular weight is 239.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using general procedure A, N-benzylformamide (170 mg, 1.26 mmol) was coupled with 5-iodo-m-xylene (150 μL, 1.04 mmol). The crude product was purified by flash chromatography on silica gel (2×5 cm; hexane-ethyl acetate 3:1; 15 mL fractions). Fractions 7-13 provided 247 mg (99% yield) of the product as a colorless oil. 1H NMR (400 MHz, CDCl3): δ 8.55 (s, 1H), 7.39-7.22 (m, 5H), 6.91 (s, 1H), 6.75 (s, 2H), 5.00 (s, 2H), 2.30 (s, 6H).